Cas no 4604-41-5 (3,3'-Diiodo-L-thyronine)

3,3'-Diiodo-L-thyronine structure
3,3'-Diiodo-L-thyronine structure
Product Name:3,3'-Diiodo-L-thyronine
CAS No:4604-41-5
MF:C15H13I2NO4
MW:525.07696890831
MDL:MFCD01863378
CID:45200
Update Time:2025-04-18

3,3'-Diiodo-L-thyronine Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Diiodo-L-thyronine
    • 3,3’-DIIODO-L-THYRONINE
    • L-Tyrosine, O-(4-hydroxy-3-iodophenyl)-3-iodo-
    • O-(4-hydroxy-3-iodophenyl)-3-iodo-L-tyrosine
    • MDL： MFCD01863378
    • Inchi： 1S/C15H13I2NO4/c16-10-7-9(2-3-13(10)19)22-14-4-1-8(5-11(14)17)6-12(18)15(20)21/h1-5,7,12,19H,6,18H2,(H,20,21)/t12-/m0/s1
    • InChI Key： CPCJBZABTUOGNM-LBPRGKRZSA-N
    • SMILES： IC1=C(C=CC(=C1)C[C@@H](C(=O)O)N)OC1C=CC(=C(C=1)I)O

Computed Properties

  • Exact Mass: 524.89300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.1

Experimental Properties

  • Melting Point: 178-180°C
  • PSA: 92.78000
  • LogP: 4.04840

3,3'-Diiodo-L-thyronine Pricemore >>

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3,3'-Diiodo-L-thyronine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:4604-41-5)3,3'-Diiodo-L-thyronine
Order Number:A826975
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):322.0/1128.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4604-41-5)3,3'-Diiodo-L-thyronine
A826975
Purity:99%/99%
Quantity:1g/5g
Price ($):322.0/1128.0
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